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For researchers, scientists, and professionals in drug development, understanding the natural

sources and properties of metal complexes is crucial. Manganese(II) oxalate, a compound with

applications ranging from precursor for battery materials to catalysts, exists in nature as the

mineral lindbergite.[1][2] This guide provides an in-depth technical overview of lindbergite,

focusing on its quantitative data, experimental protocols for its study, and the logical

frameworks for its formation and identification.

Introduction to Lindbergite
Lindbergite is the naturally occurring dihydrate form of manganese(II) oxalate (MnC₂O₄·2H₂O).

[1] It is a secondary mineral, typically found in granite pegmatites.[3] The type locality for

lindbergite is the Boca Rica mine in Sapucaia do Norte, Galiléia, Minas Gerais, Brazil, where it

is found in association with various phosphate minerals.[3][4] The mineral was named in honor

of Marie Louise Lindberg-Smith, a mineralogist with the U.S. Geological Survey.[4] Lindbergite

is the manganese analogue of humboldtine (iron oxalate) and glushinskite (magnesium

oxalate).[5]

Quantitative Data
A summary of the key quantitative data for lindbergite is presented in the tables below,

compiled from various mineralogical databases and scientific publications.

Table 1: Crystallographic Data of Lindbergite
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Parameter Value Source(s)

Crystal System Monoclinic [4][5]

Space Group C2/c [3][5]

Unit Cell Parameters a = 11.995(5) Å [5]

b = 5.632(2) Å [5]

c = 9.967(7) Å [5]

β = 128.34(4)° [5]

Volume 528.1(5) Å³ [5]

Z (formula units per unit cell) 4 [3][5]

Table 2: Physical and Optical Properties of Lindbergite
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Property Value Source(s)

Color White to grayish-white [3][4]

Luster Vitreous [4]

Streak White [3]

Hardness (Mohs) 2.5 [3]

Density (measured) 2.10(3) g/cm³ [5]

Density (calculated) 2.251 g/cm³ [5]

Cleavage Perfect on {010} [3]

Fracture Friable [1]

Optical Class Biaxial (-) [3]

Refractive Indices nα = 1.424(3) [5]

nβ = 1.550(3) [5]

nγ = 1.65(1) [5]

2V (measured) 80(2)° [3]

2V (calculated) 77° [3]

Table 3: Chemical Composition of Lindbergite (from
Boca Rica mine)

Constituent Weight % Source(s)

MnO 39.63 [3]

Al₂O₃ 0.24 [3]

Na₂O 0.21 [3]

C₂O₃ 34.90 [3]

H₂O 19.62 [3]

Total 94.96 [3]
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Experimental Protocols
This section details the methodologies for the synthesis of manganese(II) oxalate dihydrate

and the characterization of lindbergite, based on established laboratory practices and analytical

techniques.

Synthesis of Manganese(II) Oxalate Dihydrate
Manganese(II) oxalate dihydrate can be synthesized in the laboratory via a precipitation

reaction.[2][6]

Objective: To prepare a pure sample of manganese(II) oxalate dihydrate.

Materials:

A soluble manganese(II) salt (e.g., manganese(II) chloride, MnCl₂)

A soluble oxalate (e.g., sodium oxalate, Na₂C₂O₄) or oxalic acid (H₂C₂O₄)

Distilled water

Beakers, graduated cylinders, and filtration apparatus

Procedure:

Prepare an aqueous solution of the manganese(II) salt.

Prepare a separate aqueous solution of the oxalate.

Slowly add the oxalate solution to the manganese(II) salt solution while stirring continuously.

A pale pink precipitate of manganese(II) oxalate dihydrate will form.[2][6]

Continue stirring for a set period to ensure complete precipitation.

Filter the precipitate using a suitable filtration method (e.g., vacuum filtration).

Wash the precipitate with distilled water to remove any soluble impurities.
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Dry the precipitate at a low temperature (e.g., in a desiccator or a low-temperature oven) to

obtain the final product.

A hydrothermal synthesis method can also be employed.[7]

Characterization of Lindbergite
Several analytical techniques are employed to identify and characterize lindbergite.

Objective: To identify the crystalline phases present in a sample and to determine its unit cell

parameters.

Methodology:

A small, powdered sample of the mineral is prepared.

The sample is mounted on a sample holder.

The sample is irradiated with monochromatic X-rays in a powder diffractometer.

The intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

The resulting diffraction pattern is compared to standard diffraction patterns of known

minerals (e.g., from the JCPDS-International Centre for Diffraction Data) to identify the

phases present. The powder XRD pattern for lindbergite is practically identical to that of

synthetic Mn(C₂O₄)·2H₂O.[8]

Objective: To observe the morphology of the mineral crystals and to determine their elemental

composition.

Methodology:

A small sample of the mineral is mounted on an SEM stub using a conductive adhesive.

The sample may be coated with a thin layer of a conductive material (e.g., carbon or gold) to

prevent charging.
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The sample is placed in the SEM chamber, and a high-energy beam of electrons is focused

on the sample.

The interactions between the electron beam and the sample produce various signals,

including secondary electrons (for imaging) and X-rays (for elemental analysis).

Secondary electron images provide high-resolution information about the surface topography

and morphology of the crystals.

EDS analysis of the characteristic X-rays emitted from the sample allows for the qualitative

and quantitative determination of its elemental composition.[3][9]

Visualizations
The following diagrams illustrate the geological formation process of lindbergite and a typical

workflow for its characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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